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Compound of Interest |

Compound Name: Nerol - d2
CAS No.: 32637-85-7
Cat. No.: B1147724
Get Quote
. J

Nerol-d2 (CAS No: 32637-85-7) is the deuterated form of Nerol, a monoterpene found in the
essential oils of plants like lemongrass and neroli.[1][2] In Nerol-d2, two hydrogen atoms have
been replaced by their stable, non-radioactive isotope, deuterium (2H or D). This seemingly
minor substitution has profound implications that make deuterated compounds invaluable tools
in modern research.

The increased mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared
to the carbon-hydrogen (C-H) bond. This phenomenon, known as the kinetic isotope effect
(KIE), can significantly alter the rate of chemical reactions, particularly those involving C-H
bond cleavage.[3] In drug development, this effect is strategically employed to slow down a
molecule's metabolism, potentially improving its pharmacokinetic profile by increasing its half-
life and reducing the formation of toxic metabolites.[3] Beyond metabolic studies, the distinct
mass of deuterium makes Nerol-d2 an excellent internal standard for quantitative analysis and
a tracer for metabolic pathway studies.[1]

Core Physicochemical Properties: Nerol-d2 vs.
Nerol
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The introduction of two deuterium atoms results in a predictable increase in the molecular

weight of Nerol-d2 compared to its unlabeled counterpart. While many physical properties

remain similar, this mass difference is the cornerstone of its utility in mass spectrometry-based

applications.

Property Nerol-d2 Nerol (Unlabeled) Data Source(s)

Molecular Formula C10H16D20 C10H180 [1]

Molecular Weight 156.26 g/mol 154.25 g/mol [1]

CAS Number 32637-85-7 106-25-2 [1]
(22)-3,7-dimethylocta-  (22)-3,7-dimethylocta-

IUPAC Name ] ) [1]]4]
2,6-dien-1,1-d2-1-ol 2,6-dien-1-ol
Clear, colorless to Clear, colorless to

Appearance o o [5][6]
pale yellow liquid pale yellow liquid

Odor Sweet, floral, rose-like  Sweet, floral, rose-like  [2][5][6]

Boiling Point =225°C 225 °C [51[41[6]

Melting Point <-15°C <-15°C (416171

Soluble in alcohols,
. Soluble in alcohols, organic solvents;
Solubility [51[7]

organic solvents

slightly soluble in

water

Applications in Advanced Research

The unique properties of Nerol-d2 make it a versatile tool for a range of scientific applications.

 Internal Standard for Quantitative Analysis: In techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS),

deuterated compounds are ideal internal standards.[1][8] Nerol-d2 co-elutes with unlabeled

Nerol but is distinguished by its higher mass. This allows for precise quantification of the

analyte by correcting for variations in sample preparation and instrument response.
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» Metabolic Tracers: Deuterated compounds serve as powerful tracers for studying metabolic
pathways in vitro and in vivo.[8][9] By introducing Nerol-d2 into a biological system,
researchers can track its metabolic fate by identifying deuterated metabolites using mass
spectrometry, providing critical insights into its biotransformation.

e Mechanistic Studies: The kinetic isotope effect can be used to investigate reaction
mechanisms.[3] By comparing the reaction rates of Nerol and Nerol-d2, scientists can
determine if the C-H bond at the labeled position is broken during the rate-determining step
of the reaction.

Comprehensive Analytical Characterization
Workflow

Confirming the identity, purity, and isotopic enrichment of Nerol-d2 requires a multi-faceted
analytical approach. No single technique provides a complete picture; instead, a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential.
[91[10]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pdf.benchchem.com/585/A_Researcher_s_Guide_to_Cross_Validation_of_Analytical_Methods_for_Deuterated_Compounds.pdf
https://www.youtube.com/watch?v=H4z4ZBITBww
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.youtube.com/watch?v=H4z4ZBITBww
https://resolvemass.ca/analytical-characterization-of-deuterated-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow for Nerol-d2
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Caption: Decision diagram for selecting the appropriate mass spectrometry technique.

GC-MS Methodology:
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o Sample Preparation: Prepare a stock solution of Nerol-d2 in a volatile organic solvent (e.g.,
ethyl acetate) at a concentration of approximately 1 mg/mL. [8]2. Instrument Setup:

o Gas Chromatograph (GC): Use a suitable capillary column (e.g., DB-5ms) with a
temperature program designed to separate Nerol from any impurities.

o Mass Spectrometer (MS): Operate in Electron lonization (EI) mode. Acquire data in full
scan mode to observe the molecular ion and its isotopic distribution.

o Data Acquisition: Inject a small volume (e.g., 1 pL) of the sample solution into the GC-MS
system.

o Data Analysis:
o lIdentify the peak corresponding to Nerol-d2 in the total ion chromatogram.

o Examine the mass spectrum for this peak. The molecular ion (M*) for Nerol-d2 should be
observed at m/z 156.

o Calculate the isotopic enrichment by measuring the relative intensities of the ion at m/z
156 (for Nerol-d2) and m/z 154 (for any residual unlabeled Nerol).

Safety, Handling, and Storage Protocols

While deuterated compounds are not radioactive, they are chemical substances that require
proper handling to ensure laboratory safety and maintain compound integrity. [3]The safety
profile is generally assumed to be similar to the unlabeled counterpart. [11]
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Precaution
Category

Personal Protective
Equipment (PPE)

Guideline

Wear chemical
splash goggles,
chemically
resistant gloves
(e.g., nitrile), and a
lab coat.

Rationale Source(s)
To protect eyes
and skin from [3]

chemical contact.

Ventilation

Handle in a well-

ventilated area,

To minimize inhalation

preferably within a of vapors.
chemical fume hood.
Store in a tightly )
To protect from light,
sealed, amber ]
) moisture, and oxygen,
container at 2-8°C ]
Storage which can cause [31[7]

under an inert
atmosphere (e.g.,

argon or nitrogen).

degradation and

isotopic exchange.

| Waste Disposal | Dispose of as hazardous chemical waste in clearly labeled, segregated
containers. | To comply with safety regulations and prevent environmental contamination. | [3]|

Causality in Storage: The C-D bond, while strong, is not impervious to exchange, especially for
deuterium on a hydroxyl group if exposed to protic solvents or atmospheric moisture. Storing
under a dry, inert atmosphere is a critical, self-validating step to preserve the isotopic integrity
of the material. [3]

Conclusion

Nerol-d2 is a high-value research tool whose utility is derived directly from the subtle yet
powerful properties of deuterium. Its increased molecular weight and the strength of the C-D
bond make it an indispensable internal standard for precise quantification and a robust tracer
for metabolic research. A thorough characterization using a combination of NMR and mass
spectrometry is paramount to validate its structure and isotopic purity, ensuring the generation
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of reliable and reproducible scientific data. Adherence to proper safety and handling protocols
further guarantees the integrity of the compound and the safety of the researcher.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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